New SO2 resistant mesoporous La–Co–Zr mixed oxidecatalysts for hydrocarbonoxidation

Physical Chemistry Chemical Physics Pub Date: 2003-05-13 DOI: 10.1039/B303042C

Abstract

A new approach for the synthesis of a new type of ternary mesoporous La–Co–Zr mixed oxides with various atomic (La + Co/La + Co + Zr) ratios is reported. The synthesis method combines the advantages of the preparation of the clear soluble homogeneous metal oxides containing a cationic surfactant in acidic medium followed by the precipitation of this mixture in basic medium and hydrothermal treatment. These solids have high surface area, uniform mesopore size with a worm-hole like pore structure, good thermal stability and high component dispersion. They exhibit unusually high catalytic activity and resistance to SO2 poisoning in the complete methane oxidation as compared to bulk LaCoO3 perovskites.

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